Cas no 2097984-19-3 (3-chloro-N-(2-methoxyethyl)-N-(tetrahydro-2H-pyran-4-yl)propanamide)

• Product Name: 3-chloro-N-(2-methoxyethyl)-N-(tetrahydro-2H-pyran-4-yl)propanamide
• CAS No: 2097984-19-3
• MF: C₁₁H₂₀ClNO₃
• MW: 249.734402656555
• CID: 5726889
• PubChem ID: 121203581
• Update Time: 2025-11-06

3-chloro-N-(2-methoxyethyl)-N-(tetrahydro-2H-pyran-4-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(2-methoxyethyl)-N-(oxan-4-yl)propanamide
• AKOS026711833
• F1907-7484
• starbld0046438
• 3-chloro-N-(2-methoxyethyl)-N-(tetrahydro-2H-pyran-4-yl)propanamide
• 2097984-19-3
• Propanamide, 3-chloro-N-(2-methoxyethyl)-N-(tetrahydro-2H-pyran-4-yl)-

• Inchi： 1S/C11H20ClNO3/c1-15-9-6-13(11(14)2-5-12)10-3-7-16-8-4-10/h10H,2-9H2,1H3
• InChI Key： CIILVBSXKBXZGT-UHFFFAOYSA-N
• SMILES： ClCCC(N(CCOC)C1CCOCC1)=O

Computed Properties

• Exact Mass: 249.1131712g/mol
• Monoisotopic Mass: 249.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 374.1±42.0 °C(Predicted)
• pka: -0.96±0.20(Predicted)

Additional information on 3-chloro-N-(2-methoxyethyl)-N-(tetrahydro-2H-pyran-4-yl)propanamide

3-Chloro-N-(2-methoxyethyl)-N-(tetrahydro-2H-pyran-4-yl)propanamide (CAS No. 2097984-19-3): An Overview of a Promising Compound in Medicinal Chemistry

3-Chloro-N-(2-methoxyethyl)-N-(tetrahydro-2H-pyran-4-yl)propanamide (CAS No. 2097984-19-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its chloro substituent, methoxyethyl amine, and tetrahydro-2H-pyran-4-yl amine groups, offers a versatile platform for the development of novel pharmaceuticals.

The chloro substituent in the structure of 3-chloro-N-(2-methoxyethyl)-N-(tetrahydro-2H-pyran-4-yl)propanamide plays a crucial role in modulating its biological activity. Chlorine atoms are known to enhance the lipophilicity of molecules, which can improve their ability to cross biological membranes and reach target sites. This property is particularly valuable in the design of drugs that need to penetrate cell membranes or the blood-brain barrier.

The presence of the methoxyethyl amine group adds another layer of complexity to the molecule. Methoxyethyl groups are often used in medicinal chemistry to enhance solubility and stability, as well as to influence pharmacokinetic properties. This group can also contribute to the overall polarity of the molecule, which is essential for optimizing its interaction with biological targets.

The tetrahydro-2H-pyran-4-yl amine group is a key structural feature that confers additional stability and conformational flexibility to 3-chloro-N-(2-methoxyethyl)-N-(tetrahydro-2H-pyran-4-yl)propanamide. Tetrahydro-2H-pyran derivatives are widely used in drug design due to their ability to form hydrogen bonds and participate in π-stacking interactions, which can enhance binding affinity to protein targets.

Recent studies have explored the potential therapeutic applications of 3-chloro-N-(2-methoxyethyl)-N-(tetrahydro-2H-pyran-4-yl)propanamide. One notable area of research is its use as an inhibitor of specific enzymes involved in various disease pathways. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against certain kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, 3-chloro-N-(2-methoxyethyl)-N-(tetrahydro-2H-pyran-4-yl)propanamide has also shown promise as a potential analgesic agent. Preclinical studies have demonstrated that it can effectively reduce pain responses in animal models, suggesting its potential utility in the management of chronic pain conditions.

The pharmacokinetic profile of 3-chloro-N-(2-methoxyethyl)-N-(tetrahydro-2H-pyran-4-yl)propanamide has been extensively studied to optimize its therapeutic potential. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a promising candidate for further clinical development. Its good oral bioavailability and low toxicity profile are particularly advantageous for drug formulation and dosing strategies.

Moreover, the compound's structural diversity allows for the synthesis of various analogs through targeted modifications. This flexibility is crucial for fine-tuning the pharmacological properties of 3-chloro-N-(2-methoxyethyl)-N-(tetrahydro-2H-pyran-4-yl)propanamide to achieve optimal therapeutic effects while minimizing side effects. Ongoing efforts are focused on identifying lead compounds with enhanced potency and selectivity for specific targets.

In conclusion, 3-chloro-N-(2-methoxyethyl)-N-(tetrahydro-2H-pyran-4-yl)propanamide (CAS No. 2097984-19-3) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As more studies continue to unravel its full potential, this compound may pave the way for innovative treatments in various therapeutic areas.